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Compound of Interest

Compound Name: Hev-IN-39

Cat. No.: B12418146

Essential Safety and Handling Guide for HCV-IN-
39

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of HCV-IN-39, a potent hepatitis C virus (HCV) nucleoside inhibitor. The following procedural
guidance is designed to ensure the safe and effective use of this compound in a laboratory
setting.

Disclaimer: A specific Safety Data Sheet (SDS) for HCV-IN-39 (CAS No. 2087916-31-0) was
not publicly available at the time of this document's creation. The following recommendations
are based on standard best practices for handling novel, biologically active research
compounds and should be supplemented by a compound-specific SDS from your supplier
whenever possible.

Compound Identification and Properties

A summary of the available quantitative and identifying information for HCV-IN-39 is provided
below.
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Property

Value

CAS Number

2087916-31-0

Molecular Formula

C21H26BrCINzO9P

Molecular Weight

610.78 g/mol

Description

A potent hepatitis C virus (HCV) nucleoside
inhibitor.

ECso (GT1a replicon) 0.644 uM
ECso (GT1b replicon) 0.952 uM
ECso (GT1b CESL1 replicon) 0.154 pM

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling HCV-IN-39 to prevent dermal,

ocular, and respiratory exposure.

Equipment

Specification

Hand Protection

Chemical-resistant gloves (e.qg., nitrile) should
be worn at all times. Change gloves immediately

if contaminated, punctured, or torn.

Eye Protection

Safety glasses with side shields or goggles are
required. A face shield should be worn if there is

a risk of splashing.

Protective Clothing

A laboratory coat must be worn and kept
fastened. For procedures with a higher risk of

contamination, consider a disposable gown.

Respiratory Protection

If handling the compound as a powder or if
aerosolization is possible, a properly fitted
respirator (e.g., N95 or higher) should be used

in a well-ventilated area or fume hood.
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Operational Plan: Handling and Storage
General Handling:
o Engineering Controls: All work with HCV-IN-39, particularly when in powdered form or when

preparing stock solutions, should be conducted in a certified chemical fume hood to minimize
inhalation exposure.

e Procedural Controls: Avoid the creation of dust and aerosols. Use appropriate tools for
weighing and transferring the solid compound.

e Hygiene: Do not eat, drink, or smoke in laboratory areas. Wash hands thoroughly after
handling the compound, even if gloves were worn.

Storage:

o Conditions: Store HCV-IN-39 in a tightly sealed, light-resistant container in a cool, dry, and
well-ventilated area. Follow the supplier's specific storage temperature recommendations
(typically -20°C or -80°C for long-term storage).

¢ Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan

All waste containing HCV-IN-39 must be treated as hazardous chemical waste.

¢ Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be
collected in a designated, sealed hazardous waste container.

¢ Liquid Waste: Unused solutions containing HCV-IN-39 should be collected in a clearly
labeled, sealed hazardous waste container for liquid chemical waste. Do not dispose of
down the drain.

o Disposal Method: All hazardous waste must be disposed of through a licensed
environmental waste disposal service in accordance with local, state, and federal
regulations.
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Experimental Protocols: General Guidance

Stock Solution Preparation:

Ensure all necessary PPE is donned correctly.

o Conduct all weighing and initial solvent addition within a chemical fume hood.

» Weigh the required amount of HCV-IN-39 powder.

o Slowly add the desired solvent (e.g., DMSO) to the solid to avoid aerosolization.
o Cap the vial and vortex or sonicate as needed to ensure complete dissolution.

o Clearly label the stock solution with the compound name, concentration, solvent, and date of
preparation.

Cell Culture Application:
e Thaw the stock solution if frozen.

o Perform serial dilutions of the stock solution in an appropriate cell culture medium to achieve
the desired final concentrations.

e When adding the compound to cell cultures, do so in a biosafety cabinet to maintain sterility.

Mechanism of Action: HCV Nucleoside Inhibitors

The diagram below illustrates the general mechanism of action for HCV nucleoside inhibitors
like HCV-IN-39, which target the viral RNA-dependent RNA polymerase, NS5B.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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